Cas no 1089115-04-7 (Aripiprazole-d8 (Butyl-d8))

Aripiprazole-d8 (Butyl-d8) structure
Aripiprazole-d8 (Butyl-d8) structure
Product Name:Aripiprazole-d8 (Butyl-d8)
CAS No:1089115-04-7
MF:C23H19D8N3O2Cl2
MW:456.435
CID:894145
PubChem ID:329770633
Update Time:2024-11-03

Aripiprazole-d8 (Butyl-d8) Chemical and Physical Properties

Names and Identifiers

    • Aripiprazole-d8 (Butyl-d8)
    • 7-[1,1,2,2,3,3,4,4-octadeuterio-4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butoxy]-3,4-dihydro-1H-quinolin-2-one
    • Aripiprazole D8
    • Aripiprazole-d8 solution
    • [2H8]-Aripiprazole
    • 7-[4-(4-(2,3-dichlorophenyl)piperazin-1-yl)butoxy-d8]-3,4-dihydro-2(1H)-quinolinone
    • 7-[4-[4-(2,3-Dichlorophenyl)-1-piperazinyl]butoxy-d8]-3,4-dihydro-2(1H)-quinolinone
    • Abilify-d8
    • Abilitat-d8
    • CTK8F7826
    • FT-0662279
    • OPC 14597-d8
    • OPC 31-d8
    • HY-14546S1
    • Aripiprazole-D8 0.1 mg/ml in Acetonitrile
    • SCHEMBL3222244
    • CS-0019793
    • AS-6004
    • F90503
    • 2(1H)-Quinolinone, 7-[4-[4-(2,3-dichlorophenyl)-1-piperazinyl]butoxy-1,1,2,2,3,3,4,4-d8]-3,4-dihydro-; Aripiprazole-(butoxy-D8)
    • DTXSID70648852
    • 1089115-04-7
    • Aripiprazole (1,1,2,2,3,3,4,4-d8)
    • J-002204
    • 7-({4-[4-(2,3-Dichlorophenyl)piperazin-1-yl](~2~H_8_)butyl}oxy)-3,4-dihydroquinolin-2(1H)-one
    • AKOS030241036
    • MDL: MFCD08460937
    • Inchi: InChI=1S/C23H27Cl2N3O2/c24-19-4-3-5-21(23(19)25)28-13-11-27(12-14-28)10-1-2-15-30-18-8-6-17-7-9-22(29)26-20(17)16-18/h3-6,8,16H,1-2,7,9-15H2,(H,26,29)/i1D2,2D2,10D2,15D2
    • InChI Key: CEUORZQYGODEFX-BQLKVSHCSA-N
    • SMILES: [2H]C(C([2H])(C([2H])(OC1=CC2=C(CCC(N2)=O)C=C1)[2H])[2H])(C([2H])(N3CCN(C4=CC=CC(Cl)=C4Cl)CC3)[2H])[2H]

Computed Properties

  • Exact Mass: 455.1982465g/mol
  • Monoisotopic Mass: 455.1982465g/mol
  • Isotope Atom Count: 8
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Melting Point: 137-139°C
  • Flash Point: Fahrenheit: 35.6 ° f
    Celsius: 2 ° c
  • Color/Form: 100 μg/mL in acetonitrile

Aripiprazole-d8 (Butyl-d8) Security Information

Aripiprazole-d8 (Butyl-d8) Pricemore >>

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